Cas no 1807119-49-8 (5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine
• CAS No: 1807119-49-8
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4878173
• Update Time: 2025-06-26

5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-2-5(3-11)8(13(14)15)12-6(4)7(9)10/h2,7H,1H3
• InChI Key： OOMQJHSHPJONJY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C#N)=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine

Introduction to 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine (CAS No. 1807119-49-8)

5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine, identified by its CAS number 1807119-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine incorporates several key functional groups, including a cyano group, a difluoromethyl group, a methyl group, and a nitro group. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and drug design. The presence of electron-withdrawing groups such as the cyano and nitro groups enhances the electrophilicity of the pyridine ring, facilitating various chemical transformations and interactions with biological targets.

In recent years, there has been a growing interest in developing novel pyridine derivatives with enhanced pharmacological properties. The compound 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine is its ability to modulate biological pathways through selective interaction with target enzymes and receptors. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases and other enzymes involved in cancer progression. The difluoromethyl group, in particular, has been identified as a key moiety that enhances binding affinity and metabolic stability, making it an ideal candidate for drug development.

The cyano group in the molecular structure of 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine also plays a crucial role in its pharmacological activity. This group can participate in hydrogen bonding interactions with biological targets, thereby improving the compound's binding affinity and selectivity. Additionally, the nitro group contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine and biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, leading to the inhibition of their activity. This information has been instrumental in designing more effective derivatives with improved pharmacological properties.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the addition of the difluoromethyl group can be achieved through fluorination or metal-catalyzed cross-coupling reactions. The methyl group is often introduced via alkylation reactions, and the nitro group can be added through nitration or oxidation processes.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-methyl-6-nitropyridine (CAS No. 1807119-49-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development, particularly in the treatment of cancer and other diseases. Further studies are warranted to explore its full pharmacological profile and to develop more effective derivatives with improved therapeutic efficacy.